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Compound of Interest

Compound Name: TD034

Cat. No.: B15545039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TD034 is a potent and selective, reversible, and noncovalent inhibitor of histone deacetylase

11 (HDAC11), with an IC50 of 5.1 nM and a Ki of 1.5 nM.[1][2] It does not show significant

inhibition of other HDACs or sirtuins. The mechanism of action of TD034 involves the inhibition

of the defatty acylation of Serine Hydroxymethyltransferase 2 (SHMT2), a known substrate of

HDAC11.[1][2] Furthermore, TD034 has been observed to decrease the levels of Yes-

associated protein 1 (YAP1).[1][2] Due to its role in fundamental cellular processes, TD034 is a

valuable tool for research, particularly in the study of lung cancer.[1][2] Accurate and

reproducible preparation of a stable stock solution is critical for ensuring the reliability of

experimental results. This document provides a detailed protocol for the preparation of TD034
stock solutions for in vitro research applications.

Data Presentation
The following table summarizes the key physicochemical and storage information for TD034.
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Parameter Value Source

Chemical Name

(3S,6S,9S,15aR)-6,9-Dibenzyl-

3-(6-oxo-6-((2S,3R)-3-

undecyloxiran-2-

yl)hexyl)octahydro-2H-

pyrido[1,2-a][1][3][4]

[5]tetraazacyclododecine-

1,4,7,10(3H,12H)-tetraone

[6]

Molecular Formula C45H64N4O6 [1]

Molecular Weight 757.01 g/mol [1]

CAS Number 3030718-42-1 [1][6]

Purity >98% (HPLC) [6]

Appearance Solid N/A

Storage of Solid Refrigerator (4°C) [6]

Recommended Solvent Dimethyl sulfoxide (DMSO) [3][7][8]

Storage of Stock Solution

Aliquot and store at -20°C (up

to 1 month) or -80°C (up to 6

months)

[6]

Experimental Protocols
Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds and solvents.

Perform all weighing and solution preparation steps in a chemical fume hood or a well-

ventilated area.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.
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TD034 solid powder

Anhydrous or molecular sieve-dried Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL or 2 mL), preferably amber or protected from light

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

-20°C and -80°C freezers for storage

Protocol for Preparation of a 10 mM TD034 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of TD034 in DMSO.

1. Calculation of Required Mass:

To prepare a 10 mM stock solution, the required mass of TD034 must be calculated using its

molecular weight (757.01 g/mol ).

Formula: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 757.01 g/mol / 1000

Mass (mg) = 7.57 mg

2. Weighing of TD034:

Place a sterile, empty microcentrifuge tube on the analytical balance and tare the balance.
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Carefully weigh out approximately 7.57 mg of TD034 powder and transfer it into the tared

microcentrifuge tube. Record the exact weight.

3. Dissolution in DMSO:

Based on the actual recorded weight of the TD034 powder, calculate the precise volume of

DMSO required to achieve a 10 mM concentration.

Formula: Volume of DMSO (mL) = [Mass of TD034 (mg) / 757.01 ( g/mol )] / 10 (mM)

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the TD034 powder.

4. Ensuring Complete Dissolution:

Tightly cap the microcentrifuge tube.

Vortex the solution for several minutes until the TD034 powder is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particulates.

If particulates remain, sonicate the tube for 5-10 minutes in a water bath sonicator.

5. Storage of the Stock Solution:

For frequent use, the stock solution can be stored at -20°C for up to one month.

For long-term storage, it is recommended to prepare single-use aliquots and store them at

-80°C for up to six months.

Avoid repeated freeze-thaw cycles to maintain the stability and efficacy of the compound.

Visualizations
Experimental Workflow for TD034 Stock Solution
Preparation
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Caption: Workflow for preparing TD034 stock solution.
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Caption: TD034 inhibits HDAC11, affecting SHMT2 and YAP1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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